Cas no 70927-24-1 (Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate)
![Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate structure](https://www.kuujia.com/scimg/cas/70927-24-1x500.png)
70927-24-1 structure
Product name:Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate
Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate
- acetic acid,8,11,11-trimethyl-4-methylidenebicyclo[7.2.0]undec-7-en-5-ol
- DTXSID30825602
- Acetic acid--2,10,10-trimethyl-6-methylidenebicyclo[7.2.0]undec-2-en-5-ol (1/1)
- 70927-24-1
-
- Inchi: InChI=1S/C15H24O.C2H4O2/c1-10-6-8-14(16)11(2)5-7-13-12(10)9-15(13,3)4;1-2(3)4/h6,12-14,16H,2,5,7-9H2,1,3-4H3;1H3,(H,3,4)
- InChI Key: ZRYWZEMELVAFIG-UHFFFAOYSA-N
- SMILES: CC1=CCC(C(=C)CCC2C1CC2(C)C)O.CC(=O)O
Computed Properties
- Exact Mass: 280.20394
- Monoisotopic Mass: 280.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 355
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Bicyclo[7.2.0]undec-2-en-5-ol, 2,10,10-trimethyl-6-methylene-, acetate Related Literature
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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3. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
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Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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